Cas no 117672-48-7 (Triphenylphosphine Imine Sulfate)

• Product Name: Triphenylphosphine Imine Sulfate
• CAS No: 117672-48-7
• MF: C₁₈H₁₈NO₄PS
• MW: 375.378584384918
• CID: 4575182
• Update Time: 2025-11-03

Triphenylphosphine Imine Sulfate Chemical and Physical Properties

Names and Identifiers

• Triphenylphosphine imine sulfate
• Triphenylphosphineiminesulfate-T1962
• Triphenyl-λ5-phosphanimine sulfate
• Triphenylphosphine Imine Sulfate

• Inchi： 1S/C18H16NP.H2O4S/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-5(2,3)4/h1-15,19H;(H2,1,2,3,4)
• InChI Key： CZCFCCGIQUMKEA-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=C1)P(=N)(C1C=CC=CC=1)C1=CC=CC=C1.OS(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 565.3±0.0 °C at 760 mmHg
• Flash Point: 295.7±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Triphenylphosphine Imine Sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Triphenylphosphine Imine Sulfate

Triphenylphosphine Imine Sulfate (CAS No. 117672-48-7): An Overview of Its Structure, Properties, and Applications

Triphenylphosphine Imine Sulfate (CAS No. 117672-48-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, catalysis, and medicinal chemistry. This compound is characterized by its unique molecular structure, which combines the functionalities of triphenylphosphine, imine, and sulfate groups. The combination of these functional groups imparts a range of chemical properties that make it a valuable reagent in various synthetic processes.

The molecular formula of Triphenylphosphine Imine Sulfate is C₁₈H₁₅N₂O₄P·H₂SO₄, and its molecular weight is approximately 450.39 g/mol. The compound is typically synthesized through the reaction of triphenylphosphine with an imine derivative, followed by the addition of sulfuric acid to form the sulfate salt. This synthetic route has been well-documented in the literature and is known for its high yield and reproducibility.

Triphenylphosphine Imine Sulfate exhibits several notable physical and chemical properties. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethylformamide (DMF). The compound's solubility in water is limited, which can be advantageous in certain synthetic protocols where aqueous conditions need to be avoided. The melting point of Triphenylphosphine Imine Sulfate is around 150-155°C, making it stable under standard laboratory conditions.

In terms of its chemical reactivity, Triphenylphosphine Imine Sulfate has been extensively studied for its role as a ligand in transition metal catalysis. The phosphorus center in the triphenylphosphine moiety can coordinate with various transition metals, forming complexes that are highly active in catalytic reactions such as hydrogenation, hydroformylation, and cross-coupling reactions. Recent research has shown that these complexes can achieve high turnover numbers and excellent selectivity, making them valuable catalysts in both academic and industrial settings.

Beyond its applications in catalysis, Triphenylphosphine Imine Sulfate has also found utility in medicinal chemistry. The imine functionality can undergo various transformations to generate bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of Triphenylphosphine Imine Sulfate can exhibit anti-inflammatory and anti-cancer properties. These findings have opened new avenues for the development of novel drugs targeting specific biological pathways.

The stability and reactivity of Triphenylphosphine Imine Sulfate have been further explored through computational methods such as density functional theory (DFT) calculations. These studies have provided insights into the electronic structure and reactivity patterns of the compound, which can guide the design of more efficient synthetic routes and catalytic systems. For example, DFT calculations have revealed that the phosphorus center in Triphenylphosphine Imine Sulfate has a significant electron-donating effect, which enhances its coordination ability with transition metals.

In addition to its synthetic and catalytic applications, Triphenylphosphine Imine Sulfate has also been investigated for its potential use in materials science. The compound's ability to form stable complexes with metal ions makes it a promising candidate for the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials have potential applications in gas storage, separation processes, and catalysis due to their high surface area and tunable pore structures.

The environmental impact of Triphenylphosphine Imine Sulfate has also been considered in recent studies. While the compound itself is not classified as hazardous or toxic under current regulations, it is important to handle it with care to avoid potential health risks associated with exposure to fine particulates or inhalation. Proper safety protocols should be followed when working with this compound in laboratory settings.

In conclusion, Triphenylphosphine Imine Sulfate (CAS No. 117672-48-7) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, medicinal chemistry, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an indispensable reagent in various research and industrial processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.